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Compound of Interest

Methyl 2-(4-bromophenyl)-2,2-
Compound Name:
dimethylacetate

Cat. No.: B014716

An In-depth Technical Guide to Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Methyl 2-(4-bromophenyl)-2,2-dimethylacetate, with CAS number 154825-97-5, is a
chemical compound utilized primarily in the field of organic synthesis.[1] It serves as a key
intermediate in the creation of more complex molecules, particularly within the pharmaceutical
and material science industries.[1] Its distinct structure, featuring a brominated phenyl group
and a dimethylacetate moiety, makes it a versatile building block for developing novel
compounds with specific therapeutic or material properties.[1] This guide provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis and analysis, and a summary of its primary applications.

Core Properties and Identifiers

The fundamental physical and chemical characteristics of Methyl 2-(4-bromophenyl)-2,2-
dimethylacetate are summarized below, providing essential data for laboratory and research
applications.
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Physical and Chemical Properties

Property

Value

Molecular Formula

C11H13BrO2[1][2][3]

Molecular Weight 257.12 g/mol [1][2][3]1[4]
Colourless oil[1] or Clear Colorless to Pale
Appearance o
Yellow liquid[4]
Boiling Point 290°C[1][5]
Density 1.337 g/cm3[1][4][5]
Flash Point 129°C[1][5]

Water Solubility

43 mg/L at 20°C[1]

Refractive Index

1.522[1]

Vapor Pressure

0.00209 mmHg at 25°C[1]

Topological Polar Surface Area (TPSA)

26.3 A2[2]

LogP

2.8997[2] / 3.28[6]

Compound Identifiers and Synonyms

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://www.lookchem.com/404.htm
https://www.chemscene.com/product/154825-97-5.html
https://www.scbt.com/p/methyl-2-4-bromophenyl-2-2-dimethylacetate-154825-97-5
https://www.lookchem.com/404.htm
https://www.chemscene.com/product/154825-97-5.html
https://www.scbt.com/p/methyl-2-4-bromophenyl-2-2-dimethylacetate-154825-97-5
https://reignpharma.com/Methyl-2-(4-bromophenyl)-2-methylpropanoate.aspx
https://www.lookchem.com/404.htm
https://reignpharma.com/Methyl-2-(4-bromophenyl)-2-methylpropanoate.aspx
https://www.lookchem.com/404.htm
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.lookchem.com/404.htm
https://reignpharma.com/Methyl-2-(4-bromophenyl)-2-methylpropanoate.aspx
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.lookchem.com/404.htm
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemscene.com/product/154825-97-5.html
https://www.chemscene.com/product/154825-97-5.html
https://sielc.com/methyl-2-4-bromophenyl-22-dimethylacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type Value

CAS Number 154825-97-5[1][2][3][7]

MDL Number MFCD02683357[2][7]

PubChem CID 3651431[8]

EINECS 1308068-626-2[1]

InChl Key JTYDXPPFLQSEAQ-UHFFFAOY SA-N[6][8]

SMILES BrC1=CC=C(C=C1)C(C(=0)OC)(C)C[2][8]
methyl 2-(4-bromophenyl)-2-
methylpropanoate[1][7], p-Bromo-alpha,alpha-

Synonyms Dimethylphenylacetic acid methyl ester[1],

Benzeneacetic acid, 4-bromo-a,a-dimethyl-,
methyl ester[1][6]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of Methyl 2-(4-

bromophenyl)-2,2-dimethylacetate are crucial for its practical application in research and

development.

Synthesis Protocol

A common method for the synthesis of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate

involves the methylation of a precursor ester.[7]

Materials:

lodomethane

Methyl 2-(4-bromophenyl)acetate

Sodium hydride (60% dispersion in oil)

Dry N,N-Dimethylformamide (DMF)
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1N HCI aqueous solution

Ethyl acetate

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane

Procedure:

A suspension is created by adding sodium hydride (4.80 mmol) to dry DMF (11 mL) at O °C.
[7]

Methyl 2-(4-bromophenyl)acetate (2.2 mmol) is slowly added to this suspension.[7]
The reaction mixture is stirred for 15 minutes at 0 °C.[7]
lodomethane (0.10 mmol) is added dropwise to the mixture.[7]

Stirring is continued for 5 minutes at 0 °C, after which the mixture is brought to room
temperature and stirred for 12 hours.[7]

The reaction is quenched with 1N HCI aqueous solution (1 mL).[7]

The product is extracted with ethyl acetate (3 x 2 mL).[7]

The combined organic layers are washed with water (3 x 2 mL) and saturated saline (2 mL).

[7]

The solution is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure.[7]

The residue is purified by silica gel column chromatography, eluting with a gradient of 0% to
5% ethyl acetate in hexane to yield the final product.[7]
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Synthesis Workflow
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Synthesis of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate.
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Analytical Protocol: HPLC

Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) is a suitable method for
analyzing the purity of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate.[6]

Instrumentation and Conditions:
e Column: Newcrom R1 HPLC column.[6]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[6] For Mass
Spectrometry (MS) compatible applications, formic acid should be used in place of
phosphoric acid.[6]

e Detection: Standard UV or MS detector.

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies.[6]
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HPLC Analysis Workflow
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General workflow for HPLC analysis.

Applications and Reactivity

Methyl 2-(4-bromophenyl)-2,2-dimethylacetate is a valuable intermediate with applications
across several scientific domains.

o Pharmaceutical Industry: It serves as a starting material or key intermediate in the synthesis
of new drug candidates.[1] Its structure is a component for building more complex active
pharmaceutical ingredients (APIs).[1][5] For instance, the corresponding carboxylic acid, 2-
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(4-bromophenyl)-2-methylpropanoic acid, is a known key intermediate in the manufacturing
of the antihistamine fexofenadine.[9]

o Organic Synthesis: The compound's reactivity makes it a versatile building block for creating
a variety of organic molecules.[1] The bromo-substituent allows for cross-coupling reactions
(e.g., Suzuki, Heck), while the ester group can be hydrolyzed or transformed into other
functional groups.

o Chemical Research: It is used as a model compound for studying reaction mechanisms and
developing new synthetic methodologies.[1]

o Material Science: This compound can be incorporated into polymers or other materials to
enhance properties such as stability, reactivity, or selectivity.[1]

Applications Overview
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Key application areas for the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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